Cas no 2168445-34-7 (3-formyl-1,2-thiazole-5-carboxylic acid)

• Product Name: 3-formyl-1,2-thiazole-5-carboxylic acid
• CAS No: 2168445-34-7
• MF: C₅H₃NO₃S
• MW: 157.147219896317
• CID: 5965233
• PubChem ID: 165600477
• Update Time: 2024-01-01

3-formyl-1,2-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-formyl-1,2-thiazole-5-carboxylic acid
• 2168445-34-7
• EN300-1578602

• Inchi： 1S/C5H3NO3S/c7-2-3-1-4(5(8)9)10-6-3/h1-2H,(H,8,9)
• InChI Key： WFZUBRPELXULEZ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(C=O)=N1

Computed Properties

• Exact Mass: 156.98336413g/mol
• Monoisotopic Mass: 156.98336413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 95.5Ų